Cas no 1262019-38-4 (3-3-methyl-4-(trifluoromethoxy)phenylprop-2-enoic acid)

• Product Name: 3-3-methyl-4-(trifluoromethoxy)phenylprop-2-enoic acid
• CAS No: 1262019-38-4
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• MDL: MFCD18399796
• CID: 4948906
• PubChem ID: 122163222
• Update Time: 2025-05-20

3-3-methyl-4-(trifluoromethoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-Methyl-4-(trifluoromethoxy)phenyl]prop-2-enoic acid
• 3-Methyl-4-(trifluoromethoxy)cinnamic acid
• (E)-3-[3-methyl-4-(trifluoromethoxy)phenyl]prop-2-enoic acid
• 3-3-methyl-4-(trifluoromethoxy)phenylprop-2-enoic acid

• MDL： MFCD18399796
• Inchi： 1S/C11H9F3O3/c1-7-6-8(3-5-10(15)16)2-4-9(7)17-11(12,13)14/h2-6H,1H3,(H,15,16)/b5-3+
• InChI Key： DHRGRSQODLQPLN-HWKANZROSA-N
• SMILES： FC(OC1C=CC(/C=C/C(=O)O)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Additional information on 3-3-methyl-4-(trifluoromethoxy)phenylprop-2-enoic acid

3-3-Methyl-4-(Trifluoromethoxy)Phenylprop-2-Enoic Acid

3-3-Methyl-4-(Trifluoromethoxy)Phenylprop-2-Enoic Acid, also known by its CAS number 1262019-38-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phenylpropanoic acids, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of this compound features a phenyl ring substituted with a trifluoromethoxy group at the 4-position and a methyl group at the 3-position, along with a propenoic acid moiety attached to the phenyl ring.

The presence of the trifluoromethoxy group in the molecule imparts unique electronic and steric properties, making it a valuable component in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and anticancer properties. Researchers have also explored its ability to act as a precursor for the development of novel herbicides, leveraging its structural versatility to target specific enzymes involved in plant metabolism.

One of the most notable advancements in understanding this compound has been its application in medicinal chemistry. Scientists have demonstrated that 3-methyl and trifluoromethoxy substituents can significantly influence the bioavailability and pharmacokinetics of drugs. For instance, studies published in 2023 have shown that modifying these groups can enhance the solubility and stability of drug candidates, thereby improving their efficacy in vivo.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Friedel-Crafts acylation followed by hydrolysis and oxidation. The use of transition metal catalysts has been shown to optimize these reactions, leading to higher yields and better purity. Recent research has also focused on green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high efficiency.

The environmental impact of this compound has been another area of interest. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires careful consideration for industrial applications. Regulatory bodies have recommended monitoring its use in agricultural settings to prevent potential ecological disruptions.

In conclusion, 3-3-Methyl-4-(Trifluoromethoxy)Phenylprop-2-Enoic Acid is a versatile compound with promising applications across multiple domains. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in medicine and agriculture. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.